3-((4-cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide

• IUPAC Name: 3-(4-cyanopyridin-2-yl)oxy-N-[4-(trifluoromethyl)phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C19H17F3N4O2/c20-19(21,22)14-3-5-15(6-4-14)25-18(27)26-9-1-2-16(12-26)28-17-10-13(11-23)7-8-24-17/h3-8,10,16H,1-2,9,12H2,(H,25,27)
• InChI Key: PVWUBOJDSAGOTL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NC2=CC=C(C=C2)C(F)(F)F)OC3=NC=CC(=C3)C#N
• Molecular Formula: C19H17F3N4O2
• Molecular Weight: 390.4 g/mol
• CAS No.: 2034560-41-1

Description

3-((4-Cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide is a piperidine-based carboxamide derivative featuring a 4-cyanopyridin-2-yloxy substituent and a 4-(trifluoromethyl)phenyl group. The cyano group on the pyridine ring enhances electron-withdrawing properties, which may influence binding interactions, while the trifluoromethyl group improves metabolic stability and lipophilicity.

Biological Activity

The compound 3-((4-cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide is a derivative of piperidine that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, synthesizing data from diverse sources, including case studies and research findings.

Chemical Structure

The structural formula of the compound can be represented as follows:

$$\text{C}_{19}\text{H}_{19}\text{F}_3\text{N}_3\text{O}_2$$

This structure includes a piperidine core, a trifluoromethyl group, and a cyanopyridine moiety, which may contribute to its pharmacological properties.

Biological Activity Overview

Research has indicated that this compound exhibits a range of biological activities, particularly in the context of anti-tuberculosis and anticancer effects. Below are detailed findings from various studies.

Anti-Tuberculosis Activity

A study highlighted the anti-tuberculosis activity of piperidine derivatives, including compounds structurally similar to the target compound. The minimum inhibitory concentrations (MICs) for some derivatives ranged from 1.4 to 18.8 μg/mL , indicating significant potential against Mycobacterium tuberculosis .

Table 1: Anti-Tuberculosis Activity of Piperidine Derivatives

Compound ID	Structure Features	MIC (μg/mL)
4b	4-Chloro, trifluoromethyl	1.4
4m	Trifluoromethyl	1.7
5a	No substituents	>50

Anticancer Activity

The compound's anticancer properties were evaluated against various cancer cell lines, including MCF-7 (breast cancer) and MDA-MB-231 (triple-negative breast cancer). The IC50 values ranged from 0.87 to 12.91 μM , demonstrating promising cytotoxic effects compared to standard treatments like 5-Fluorouracil .

Table 2: Anticancer Activity Against Cell Lines

Cell Line	IC50 (μM)	Comparison with 5-FU (IC50 μM)
MCF-7	0.87	17.02
MDA-MB-231	1.75	11.73

The biological activity of this compound is believed to stem from its ability to interact with specific biological targets, including enzymes involved in cell proliferation and survival pathways. For instance, compounds with similar structures have been shown to inhibit key signaling pathways related to cancer cell growth .

Case Studies

• Case Study on Antitubercular Activity : A research team synthesized a library of piperidine derivatives and identified several with potent anti-tuberculosis activity. Notably, compounds featuring the trifluoromethyl group were consistently more active, suggesting that this substituent may enhance bioactivity .
• Anticancer Evaluation : In vitro studies demonstrated that the compound significantly increased levels of caspase-9 in treated MCF-7 cells, indicating activation of apoptotic pathways . This effect was more pronounced than that observed with traditional chemotherapeutics.

Safety and Toxicology

Preliminary toxicity assessments indicated that the compound did not exhibit acute toxicity in animal models at doses up to 2000 mg/kg , suggesting a favorable safety profile . However, further studies are needed to comprehensively evaluate long-term effects and potential side effects associated with chronic administration.

Scientific Research Applications

Anti-Tuberculosis Activity

Piperidine derivatives, including compounds structurally similar to 3-((4-cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide, have shown anti-tuberculosis activity. The minimum inhibitory concentrations (MICs) for some derivatives ranged from 1.4 to 18.8 μg/mL, indicating significant potential against Mycobacterium tuberculosis.

Table 1: Anti-Tuberculosis Activity of Piperidine Derivatives

Compound ID	Structure Features	MIC (μg/mL)
4b	4-Chloro, trifluoromethyl	1.4
4m	Trifluoromethyl	1.7
5a	No substituents	>50

A research team synthesized a library of piperidine derivatives and identified several with potent anti-tuberculosis activity. Compounds featuring the trifluoromethyl group were consistently more active, suggesting that this substituent may enhance bioactivity.

Anticancer Activity

The anticancer properties of 3-((4-cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide have been evaluated against various cancer cell lines, including MCF-7 (breast cancer) and MDA-MB-231 (triple-negative breast cancer). The IC50 values ranged from 0.87 to 12.91 μM, demonstrating promising cytotoxic effects compared to standard treatments like 5-Fluorouracil.

Table 2: Anticancer Activity Against Cell Lines

Cell Line	IC50 (μM)	Comparison with 5-FU (IC50 μM)
MCF-7	0.87	17.02
MDA-MB-231	1.75	11.73

In vitro studies demonstrated that the compound significantly increased levels of caspase-9 in treated MCF-7 cells, indicating activation of apoptotic pathways. This effect was more pronounced than that observed with traditional chemotherapeutics. The biological activity of this compound is believed to stem from its ability to interact with specific biological targets, including enzymes involved in cell proliferation and survival pathways. Compounds with similar structures have been shown to inhibit key signaling pathways related to cancer cell growth.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations and Their Implications

The target compound shares a piperidine-1-carboxamide backbone with multiple analogs but differs in substituent patterns. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound Name	Key Substituents	Molecular Formula	Molecular Weight	Pharmacological Relevance
Target Compound : 3-((4-cyanopyridin-2-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide	4-Cyanopyridin-2-yloxy, 4-(trifluoromethyl)phenyl	C18H15F3N4O2*	~376.3*	Potential FAAH inhibition
4-((3-Chloropyridin-4-yl)oxy)-N-(4-(trifluoromethyl)phenyl)piperidine-1-carboxamide	3-Chloropyridin-4-yloxy, 4-(trifluoromethyl)phenyl	C18H17ClF3N3O2	399.8	Unreported activity
PF-04457845	3-[5-(Trifluoromethyl)pyridin-2-yl]oxybenzylidene, pyridazinyl	C23H20F3N5O2	455.43	FAAH inhibitor (clinical phase)
N-(4-Methoxyphenyl)-2-oxo-1-[3-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide	3-(Trifluoromethyl)benzyl, 4-methoxyphenyl, 2-oxo-1,2-dihydropyridine	C22H18F3N2O3	415.4	Unreported activity
N-[(4-Fluorophenyl)methyl]-1-{3-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}piperidine-4-carboxamide	4-Fluorophenylmethyl, 3-methylphenyl-oxadiazole, pyridin-2-yl	C27H26FN5O2	471.5	Unreported activity

Critical Observations

Substituent Effects on Bioactivity: The cyano group in the target compound (vs. Trifluoromethyl groups are conserved across analogs (e.g., ), likely contributing to enhanced metabolic stability and membrane permeability.

Positional Isomerism: The target compound’s pyridin-2-yloxy linkage (vs.

Molecular Weight and Drug-Likeness :

• The target compound’s lower molecular weight (~376.3) compared to PF-04457845 (455.43) suggests better oral bioavailability, aligning with Lipinski’s Rule of Five.

Heterocyclic Modifications :

• Analogs with oxadiazole () or pyridazine () rings exhibit increased structural complexity, which may improve potency but reduce synthetic accessibility.